Cas no 263162-13-6 ({2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester)

• Product Name: {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester
• CAS No: 263162-13-6
• MF: C₁₀H₂₃N₃O₂
• MW: 217.308522462845
• MDL: MFCD18831537
• CID: 247556
• PubChem ID: 45092277
• Update Time: 2025-07-21

{2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-((2-aminoethyl)(methyl)amino)ethyl)carbamate
• Carbamic acid,[2-[(2-aminoethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[2-[2-aminoethyl(methyl)amino]ethyl]carbamate
• AK137716
• CTK8H8948
• KB-259994
• tert-butyl 2-((2-aminoethyl)(methyl)amino)ethylcarbamate
• tert-butyl 2-[(2-aminoethyl)(methyl)amino]ethylcarbamate
• tert-Butyl(2-((2-aminoethyl)(methyl)amino)ethyl)carbamate
• MFCD18831537
• Carbamic acid, [2-[(2-aminoethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester
• BS-50003
• Carbamic acid, N-[2-[(2-aminoethyl)methylamino]ethyl]-, 1,1-dimethylethyl ester
• 263162-13-6
• CS-0336130
• E84723
• XSNJQEURXYUGML-UHFFFAOYSA-N
• DTXSID20666940
• tert-Butyl {2-[(2-aminoethyl)(methyl)amino]ethyl}carbamate
• SCHEMBL1584879
• DB-144870
• XH1580
• Tert-butyl [2-[(2-aminoethyl)(methyl)amino]ethyl]carbamate
• TERT-BUTYL N-{2-[(2-AMINOETHYL)(METHYL)AMINO]ETHYL}CARBAMATE
• {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester

• MDL： MFCD18831537
• Inchi： 1S/C10H23N3O2/c1-10(2,3)15-9(14)12-6-8-13(4)7-5-11/h5-8,11H2,1-4H3,(H,12,14)
• InChI Key： XSNJQEURXYUGML-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.179
• Monoisotopic Mass: 217.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester

Introduction to {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester (CAS No. 263162-13-6)

{2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and synthetic biology. With the CAS number 263162-13-6, this compound has garnered attention due to its unique structural properties and potential therapeutic benefits. This introduction delves into the compound's chemical characteristics, its role in modern research, and its implications for future medical advancements.

The molecular structure of {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester is characterized by a complex arrangement of functional groups, including amino and carbamate moieties. These features make it a valuable intermediate in the synthesis of various bioactive molecules. The tert-butyl ester group enhances the stability of the compound, facilitating its use in multiple synthetic pathways without degradation.

In recent years, researchers have been exploring the applications of this compound in the development of novel therapeutic agents. Its ability to act as a precursor for more complex molecules has made it a staple in medicinal chemistry labs. The compound's dual functionality allows for the creation of diverse pharmacophores, which are essential for designing drugs with specific targets and high efficacy.

One of the most compelling aspects of {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The compound's structural framework provides an excellent scaffold for creating these mimetics, which are crucial in treating a wide range of diseases, including cancer and infectious disorders.

Recent studies have highlighted the potential of this compound in the development of targeted therapies. Researchers have utilized {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester to design molecules that selectively interact with specific disease markers. This targeted approach has shown promise in reducing side effects and improving treatment outcomes. The compound's versatility allows it to be modified in various ways, enabling the creation of tailored therapeutic agents that address individual patient needs.

The pharmaceutical industry has also been keen on exploring the applications of this compound in drug delivery systems. Its stability and compatibility with other molecules make it an ideal candidate for formulating novel delivery mechanisms. These systems can enhance drug bioavailability and reduce dosing frequency, thereby improving patient compliance and therapeutic efficacy.

Moreover, {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester has found applications in agrochemical research. Its structural properties make it useful in developing pesticides and herbicides with enhanced efficacy and environmental safety. By modifying its molecular structure, scientists can create compounds that target specific pests while minimizing harm to non-target organisms.

The synthesis of {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester involves a series of well-defined chemical reactions that highlight its importance in organic synthesis. The process typically involves the condensation of appropriate precursors under controlled conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve optimal results.

Quality control plays a crucial role in ensuring the efficacy and safety of pharmaceutical compounds like {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester. Rigorous analytical methods, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are used to verify the compound's identity and purity. These techniques provide detailed insights into the molecular structure, ensuring that the final product meets stringent regulatory standards.

The future prospects of this compound are vast and promising. Ongoing research is focused on expanding its applications in various fields, including biotechnology and material science. By leveraging its unique chemical properties, scientists aim to develop innovative solutions that address global challenges in healthcare and agriculture.

In conclusion, {2-(2-amino-ethyl)-methyl-amino-ethyl}-carbamic Acid tert-butyl ester (CAS No. 263162-13-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its structural versatility and stability make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to grow, contributing to advancements that benefit society as a whole.